Cas no 898750-53-3 (2,6-Dimethyl-2'-morpholinomethyl benzophenone)

• Product Name: 2,6-Dimethyl-2'-morpholinomethyl benzophenone
• CAS No: 898750-53-3
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• MDL: MFCD03842426
• CID: 1945164
• PubChem ID: 24725147
• Update Time: 2025-04-21

2,6-Dimethyl-2'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2,6-DIMETHYL-2'-MORPHOLINOMETHYL BENZOPHENONE
• (2,6-dimethylphenyl)-[2-(morpholinomethyl)phenyl]methanone
• LogP
• (2,6-dimethylphenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone
• 2,6-DIMETHYL-2'-MORPHOLINOMETHYLBENZOPHENONE
• MFCD03842426
• (2,6-Dimethylphenyl){2-[(morpholin-4-yl)methyl]phenyl}methanone
• DTXSID10643543
• AKOS016020916
• 898750-53-3
• 2,6-Dimethyl-2'-morpholinomethyl benzophenone

• MDL： MFCD03842426
• Inchi： 1S/C20H23NO2/c1-15-6-5-7-16(2)19(15)20(22)18-9-4-3-8-17(18)14-21-10-12-23-13-11-21/h3-9H,10-14H2,1-2H3
• InChI Key： MYSLONGKOAQHSR-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC=CC=C2C(C2C(C)=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 309.172878976Da
• Monoisotopic Mass: 309.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 428.8°C at 760 mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.578